Cas no 2171894-27-0 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3,3-dimethylbutanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3,3-dimethylbutanoic acid
• CAS No: 2171894-27-0
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6378697
• PubChem ID: 165572420
• Update Time: 2025-08-02

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3,3-dimethylbutanoic acid
• 2171894-27-0
• EN300-1561053
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]-3,3-dimethylbutanoic acid

• Inchi： 1S/C26H32N2O6/c1-26(2,13-24(30)31)16-28-23(29)12-17(33-3)14-27-25(32)34-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,12-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： FGWNCSOPZXNVGZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NCC(C)(C)CC(=O)O)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3,3-dimethylbutanoic acid

Comprehensive Overview of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3,3-dimethylbutanoic acid (CAS No. 2171894-27-0)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3,3-dimethylbutanoic acid (CAS No. 2171894-27-0) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in producing high-purity peptides, a critical demand in drug discovery and biotechnology applications.

The compound's molecular design incorporates a 3,3-dimethylbutanoic acid backbone, which enhances stability and solubility in organic solvents. This characteristic is particularly relevant in modern peptide chemistry, where solubility issues often hinder reaction efficiency. Recent trends in AI-driven drug discovery and high-throughput screening have further amplified interest in such building blocks, as they enable rapid prototyping of novel therapeutic peptides.

One of the most searched questions related to this compound is: "How does Fmoc-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3,3-dimethylbutanoic acid improve peptide yield?" The answer lies in its ability to prevent unwanted side reactions during synthesis. The Fmoc group acts as a temporary protector for the amino group, which can be selectively removed under mild conditions, minimizing damage to the peptide chain. This feature aligns with the growing demand for green chemistry and sustainable lab practices.

In the context of personalized medicine, this compound has gained attention for its role in synthesizing tailored peptide therapeutics. With the rise of mRNA vaccines and peptide-based drugs, researchers are increasingly exploring advanced amino acid derivatives like CAS 2171894-27-0 to optimize drug delivery systems. Its compatibility with automated peptide synthesizers also makes it a favorite in biotech startups focusing on precision medicine.

Another hot topic is the compound's application in neuroscience research. Peptides derived from 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3,3-dimethylbutanoic acid are being studied for their potential to cross the blood-brain barrier (BBB), a significant challenge in treating neurological disorders. This aligns with frequent search queries like "peptide modifications for BBB penetration" and "Fmoc-amino acids in CNS drug development."

From a technical perspective, the compound's methoxybutanamido moiety contributes to its conformational flexibility, allowing it to adapt to various enzyme active sites. This property is crucial in designing enzyme inhibitors, a trending area in cancer research and infectious disease treatment. Laboratories often prioritize this compound for its reproducibility, a key factor in Good Manufacturing Practice (GMP)-compliant production.

Storage and handling recommendations for CAS 2171894-27-0 typically emphasize protection from moisture and light, reflecting broader industry concerns about compound degradation. These practical considerations frequently appear in search engine queries, highlighting users' need for reliable chemical storage protocols.

In summary, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3,3-dimethylbutanoic acid represents a cutting-edge tool in peptide science, bridging traditional organic chemistry with contemporary biopharmaceutical innovation. Its multifaceted applications—from drug discovery to material science—ensure its continued relevance in answering today's most pressing scientific questions.